Cas no 114099-96-6 (4-Butyroxy-2,5-dimethyl-3(2H)-furanone)

• Product Name: 4-Butyroxy-2,5-dimethyl-3(2H)-furanone
• CAS No: 114099-96-6
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD08457803
• CID: 63061
• PubChem ID: 253660350
• Update Time: 2025-05-19

4-Butyroxy-2,5-dimethyl-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

• Fraision butyrate
• 2,5-Dimethyl-4-butyroxy-3(2H)-furanone
• 4,5-Dihydro-2,5-dimethyl-4-oxofuran-3-yl Butyrate
• (2,5-dimethyl-4-oxofuran-3-yl) butanoate
• FRAISION BUTYRATA
• 4-Butyryloxy-2,5-dimethyl-3(2H)-furanone
• Butyric Acid 4,5-Dihydro-2,5-dimethyl-4-oxofuran-3-yl
• FEMA No. 3970
• UNII-9DX0J398K6
• Furanone butyrate
• Strawberry furanone butyrate
• FEMA 3970
• furaneyl butyrate
• 2,5-DIMETHYL-3-OXO-(2H)-FUR-4-YLBUTYRATE
• 2,5-Dimethyl-3-oxo-(2H)-fur-4-yl butrate
• 4-Butyryloxy-2,5-dimethyl-3(2H)-furfuran ketone
• 4-BUTYROXY-2,5-DIMETHYL-3(2H)-FURANONE
• 2,5-dimethyl-4-oxo-4,5-dihydrofuran-3-yl butanoate
• Pineapple ketone butyrate
• 2,5-Dimethyl-3-oxo-(2H)-fur-4-yl butyrate
• 4,5-Dihydro-2,5-dimethyl-4-oxo-3-furanylbutyrate
• 2,5-Dimethyl-3-oxo-(2H)-fur-4-yl butyrate [FIFH]
• (+/-)-2,5-Dimethyl-3-oxo-(2H)-fur-4-yl butyrate
• Jsp001068
• 2,5-Dimethyl-3-oxo-(2H)-fur-4-yl butyrate, (+/-)-
• Bu
• 4-Butyroxy-2,5-dimethyl-3(2H)furanone
• 2,5-Dimethyl-3-oxo-(2H)-
• 2,5-DIMETHYL-3-OXO-(2H)-FUR-4-YL BUTYRATE [FHFI]
• 114099-96-6
• MFCD08457803
• 9DX0J398K6
• butanoic acid (2,5-dimethyl-4-oxo-3-furanyl) ester
• DTXSID70921273
• 2,5-Dimethyl-4-oxo-4,5-dihydrofuran-3-yl butyrate
• AS-71161
• Butanoic acid, 4,5-dihydro-2,5-dimethyl-4-oxo-3-furanyl ester
• AKOS006290723
• A803133
• 4,5-Dihydro-2,5-dimethyl-4-oxofuran-3-ylButyrate
• CS-0441176
• 4,5-DIHYDRO-2,5-DIMETHYL-4-OXO-3-FURANYL BUTYRATE
• (2,5-dimethyl-4-oxidanylidene-furan-3-yl) butanoate
• 2,5-Dimethyl-4-Butyroxy-3(2H)-Furanonee
• NS00122597
• SCHEMBL4301563
• D90292
• Q27272412
• D4451
• 2,5-DIMETHYL-4-OXO-5H-FURAN-3-YL BUTANOATE
• JOLGAERKCZYHLF-UHFFFAOYSA-N
• 4-Butyroxy-2,5-dimethyl-3(2H)-furanone

• MDL： MFCD08457803
• Inchi： 1S/C10H14O4/c1-4-5-8(11)14-10-7(3)13-6(2)9(10)12/h6H,4-5H2,1-3H3
• InChI Key： JOLGAERKCZYHLF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C1C)=O)OC(CCC)=O

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 286.8±40.0 °C at 760 mmHg
• Flash Point: 123.3±27.4 °C
• Refractive Index: 1.4710 to 1.4750
• PSA: 52.60000
• LogP: 1.54900
• FEMA: 3970
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Butyroxy-2,5-dimethyl-3(2H)-furanone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H110
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Butyroxy-2,5-dimethyl-3(2H)-furanone

4-Butyroxy-2,5-dimethyl-3(2H)-furanone: A Comprehensive Overview

4-Butyroxy-2,5-dimethyl-3(2H)-furanone, also known by its CAS number 114099-96-6, is a compound of significant interest in the fields of organic chemistry and material science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a furanone ring substituted with a butyroxy group at the 4-position and methyl groups at the 2 and 5 positions. This substitution pattern imparts distinctive chemical and physical characteristics to the compound.

The synthesis of 4-butryoxy-2,5-dimethyl-3(2H)-furanone involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. For instance, studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the ongoing efforts to improve the scalability of this compound for industrial applications.

In terms of physical properties, 4-butryoxy-2,5-dimethyl-3(2H)-furanone exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, with results indicating moderate stability that can be enhanced through appropriate formulation techniques.

The application of 4-butryoxy-2,5-dimethyl-3(2H)-furanone spans across multiple sectors. In the pharmaceutical industry, it has been evaluated as a potential precursor for drug development due to its ability to form bioactive derivatives. Recent research has focused on its role in inhibiting certain enzymes associated with neurodegenerative diseases, showcasing its potential therapeutic value. Additionally, in the fragrance industry, this compound serves as a key ingredient in creating complex aroma profiles due to its pleasant floral scent.

In the realm of material science, 4-butryoxy-2,5-dimethyl-3(2H)-furanone has been utilized as a building block for synthesizing advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced mechanical properties. For example, studies have demonstrated its use in creating biodegradable polymers that offer promising alternatives to traditional plastics.

The environmental impact of 4-butryoxy-2,5-dimethyl-3(2H)-furanone is another area of active research. Assessments have been conducted to evaluate its biodegradability and toxicity levels. Results indicate that under aerobic conditions, the compound exhibits moderate biodegradability, which aligns with current sustainability goals. Furthermore, toxicity studies suggest that it poses minimal risk to aquatic life when used responsibly.

In conclusion, 4-butryoxy-2,5-dimethyl-3(2H)-furanone, identified by CAS number 114099-96-6, stands out as a versatile compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping innovative solutions across multiple sectors.